Cas no 137017-45-9 (2'-Deoxy-5-formylcytidine)

2'-Deoxy-5-formylcytidine structure
2'-Deoxy-5-formylcytidine structure
Product Name:2'-Deoxy-5-formylcytidine
CAS No:137017-45-9
MF:C10H13N3O5
MW:255.227322340012
CID:2952822
PubChem ID:15081828
Update Time:2025-04-21

2'-Deoxy-5-formylcytidine Chemical and Physical Properties

Names and Identifiers

    • 2'-脱氧-5-甲酰基胞苷
    • 5-Formyl-2'-deoxycytidine
    • 2'-Deoxy-5-formylcytidine
    • Cytidine, 2'-deoxy-5-formyl-
    • 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidine-5-carbaldehyde
    • MS-23592
    • HY-126861
    • 137017-45-9
    • SCHEMBL529365
    • 2'-deoxy-5-formyl-cytidine
    • NSC827854
    • NSC-827854
    • PD167064
    • 4-Amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde
    • CS-0107832
    • 5-formyl-dC
    • 4-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde
    • 5-CHO-dC
    • ND63556
    • Inchi: 1S/C10H13N3O5/c11-9-5(3-14)2-13(10(17)12-9)8-1-6(16)7(4-15)18-8/h2-3,6-8,15-16H,1,4H2,(H2,11,12,17)/t6-,7+,8+/m0/s1
    • InChI Key: QBADNGFALQJSIH-XLPZGREQSA-N
    • SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C(N=C(C(C=O)=C1)N)=O)O

Computed Properties

  • Exact Mass: 255.08552052g/mol
  • Monoisotopic Mass: 255.08552052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 125

Experimental Properties

  • Density: 1.76±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: NA
  • Solubility: Slightly soluble (7.1 g/l) (25 º C),

2'-Deoxy-5-formylcytidine Security Information

2'-Deoxy-5-formylcytidine Pricemore >>

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